Cas no 87376-64-5 (Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI))

Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI) structure
87376-64-5 structure
Product Name:Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI)
CAS No:87376-64-5
MF:C20H32O3
MW:320.466286659241
CID:731602
PubChem ID:12315549
Update Time:2024-03-01

Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Kaurane-7,18-diol,15,16-epoxy-, (4b,7a,15a)- (9CI)
    • Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI)
    • CHEBI:175099
    • Ent-15b,16b-Epoxy-7b,18-kauranediol
    • Ucriol
    • 5-(hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.0^{1,10}.0^{4,9}.0^{14,16}]heptadecan-2-ol
    • 5-(hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.01,10.04,9.014,16]heptadecan-2-ol
    • 87376-64-5
    • Kaurane-7,18-diol, 15,16-epoxy-, (4beta,7alpha,15alpha)-
    • DTXSID801251876
    • Inchi: 1S/C20H32O3/c1-17(11-21)7-4-8-18(2)13-6-5-12-10-20(13,15(22)9-14(17)18)16-19(12,3)23-16/h12-16,21-22H,4-11H2,1-3H3
    • InChI Key: BDWKHKXSYDEDRO-UHFFFAOYSA-N
    • SMILES: O1C2(C)C3CCC4C5(C)CCCC(C)(CO)C5CC(C4(C3)C12)O

Computed Properties

  • Exact Mass: 320.23514488g/mol
  • Monoisotopic Mass: 320.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 53Ų
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